Cas no 103213-52-1 (3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI))
103213-52-1 structure
Product Name:3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI)
CAS No:103213-52-1
MF:C12H12N5Na3O10P2
MW:517.168016433716
CID:125533
PubChem ID:44134706
Update Time:2024-11-04
3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI)
- 1,N6 -ETHENOADENOSINE-5'-DIPHOSPHATE
- 1,N6-ETHENOADENOSINE-5'-DIPHOSPHATE SODIUM SALT
- 3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium...
- 1,N6-ETHENOADENOSINE 5'-DIPHOSPHATE*SODI UM
- 3-[5-O-[Hydroxy(phosphonooxy)phosphinyl]-beta-D-ribofuranosyl]-3H-imidazo[2,1-i]purine disodium salt
- 1,N6-ETHENOADENOSINE-5'-DIPHOSPHATE
- Trisodium 3-{5-O-[(phosphonatooxy)phosphinato]pentofuranosyl}-3H-imidazo[2,1-i]purine
- DTXSID80908257
- 103213-52-1
- J-000903
- 1,N6-Ethenoadenosine-5'-diphosphate, Sodium salt
-
- Inchi: 1S/C12H15N5O10P2.3Na/c18-8-6(3-25-29(23,24)27-28(20,21)22)26-12(9(8)19)17-5-14-7-10-13-1-2-16(10)4-15-11(7)17;;;/h1-2,4-6,8-9,12,18-19H,3H2,(H,23,24)(H2,20,21,22);;;/q;3*+1/p-3
- InChI Key: CDPMPKTUNKCQMT-UHFFFAOYSA-K
- SMILES: P(=O)([O-])(OP(=O)([O-])[O-])OCC1C(C(C(N2C=NC3C4=NC=CN4C=NC2=3)O1)O)O.[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 516.97500
- Monoisotopic Mass: 516.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 693
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 220A^2
Experimental Properties
- PSA: 239.10000
- LogP: 0.23910
3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI) Security Information
- Hazard Category Code: 20/22-36/37/38
- Safety Instruction: 23-45
-
Hazardous Material Identification:
- Storage Condition:-20°C
3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-287273-5mg |
1,N6-Ethenoadenosine-5'-diphosphate, |
103213-52-1 | ≥98% | 5mg |
¥2286.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-287273A-10mg |
1,N6-Ethenoadenosine-5'-diphosphate, |
103213-52-1 | ≥98% | 10mg |
¥3407.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-287273-5 mg |
1,N6-Ethenoadenosine-5'-diphosphate, |
103213-52-1 | ≥98% | 5mg |
¥2,286.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-287273A-10 mg |
1,N6-Ethenoadenosine-5'-diphosphate, |
103213-52-1 | ≥98% | 10mg |
¥3,407.00 | 2023-07-11 |
3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI) Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside diphosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside diphosphates
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